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Compound of Interest

Compound Name:
4-Aminooxane-4-carboxamide

hydrochloride

CAS No.: 1955540-70-1

Cat. No.: B2671682

Get Quote

Executive Summary
In modern medicinal chemistry, the strategic incorporation of conformationally restricted,

hydrophilic building blocks is paramount for optimizing the pharmacokinetic profiles of drug

candidates. 4-Aminooxane-4-carboxamide hydrochloride (also known as 4-

aminotetrahydro-2H-pyran-4-carboxamide HCl) is a highly valued α -amino amide derivative.

By embedding a quaternary stereocenter within a tetrahydropyran (THP) ring, this molecule

provides a rigid 3D vector for pharmacophore presentation while significantly lowering the

lipophilicity (logP) compared to its cyclohexane analogs. This technical guide details the

physicochemical properties, mechanistic utility, and a field-proven synthetic protocol for

generating this critical intermediate.

Physicochemical Profiling
To ensure rigorous inventory and quality control, the quantitative and structural parameters of

the building block are summarized below. The data is aggregated from authoritative chemical

databases including 1[1] and 2[2].
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Parameter Specification

Chemical Name 4-Aminooxane-4-carboxamide hydrochloride

IUPAC / Synonyms
4-Aminotetrahydro-2H-pyran-4-carboxamide

HCl

CAS Number (Salt) 1955540-70-1

CAS Number (Free Base) 1183378-09-7

Molecular Formula C₆H₁₃ClN₂O₂ (C₆H₁₂N₂O₂ · HCl)

Molecular Weight 180.63 g/mol

SMILES (Salt) O=C(C1(N)CCOCC1)N.[H]Cl

Structural Motif
Saturated oxygen heterocycle; Quaternary α -

carbon

Structural & Mechanistic Significance in Drug
Discovery
The architectural design of 4-aminooxane-4-carboxamide makes it an exceptional precursor for

synthesizing spirocycles and complex peptidomimetics. The presence of the oxygen atom in

the THP ring acts as a hydrogen-bond acceptor, which improves aqueous solubility and

metabolic stability—key factors in overcoming attrition in clinical trials.

Mechanistically, this building block is heavily utilized in the synthesis of highly selective3[3].

NOP modulators are critical therapeutic targets for enhancing neuroplasticity and treating pain,

cognitive, and inflammatory disorders[3]. Furthermore, the primary amine and carboxamide

handles allow for rapid coupling reactions to generate preferential4[4], which show immense

promise in treating neuroinflammation and atherosclerosis[4].

Synthetic Methodologies: The Strecker-
Radziszewski Route
Causality & Route Selection
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The synthesis of α -amino acids and their derivatives predominantly starts from the readily

available5[5]. While the Bucherer-Bergs reaction is a classical approach, it yields a

spirohydantoin intermediate. Hydrolyzing this spirohydantoin requires harsh thermodynamic

conditions (e.g., Ba(OH)₂ at reflux) that push the molecule all the way to the carboxylic acid,

necessitating tedious re-esterification and amidation steps[5].

As a Senior Application Scientist, I mandate the Strecker-Radziszewski sequence for this

specific target. The Strecker reaction directly yields an α -aminonitrile. By carefully controlling

the subsequent Radziszewski hydration (H₂O₂/base), we can arrest the hydrolysis exactly at

the carboxamide stage, preventing over-oxidation to the acid. This self-validating causality

ensures higher overall yields and eliminates the need for complex ion-exchange

chromatography.

Step-by-Step Experimental Protocol
Step 1: Strecker Synthesis of 4-Amino-4-cyanotetrahydropyran

Preparation: In a 500 mL round-bottom flask, dissolve ammonium chloride (1.2 eq) and

sodium cyanide (1.1 eq) in a mixture of aqueous ammonia (25%, 100 mL) and methanol (50

mL). Caution: NaCN is highly toxic; perform strictly in a well-ventilated fume hood.

Addition: Cool the mixture to 0°C. Add tetrahydro-4H-pyran-4-one (1.0 eq, 100 mmol)

dropwise over 30 minutes to control the exothermic imine formation.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

Workup: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Wash the combined

organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the

α -aminonitrile as a pale yellow oil.

Step 2: Radziszewski Partial Hydrolysis

Preparation: Dissolve the crude α -aminonitrile in DMSO (100 mL) and add anhydrous

K₂CO₃ (0.5 eq).

Controlled Hydration: Cool the vessel to 10°C. Slowly add 30% aqueous H₂O₂ (3.0 eq)

dropwise. Critical Control Point: Maintain the internal temperature strictly below 40°C.
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Exceeding this threshold triggers over-hydrolysis to the carboxylic acid.

Isolation: Stir for 4 hours at room temperature. Dilute with water (200 mL) and extract with a

polar organic solvent (e.g., 10% isopropanol in chloroform). Concentrate to yield the free

base 4-aminooxane-4-carboxamide[6].

Step 3: Hydrochloride Salt Formation

Precipitation: Dissolve the free base in anhydrous diethyl ether or THF (50 mL).

Salting: Under vigorous stirring, add 4M HCl in dioxane (1.1 eq) dropwise at 0°C. A white

precipitate will form immediately.

Collection: Filter the precipitate under a nitrogen atmosphere, wash with cold anhydrous

ether, and dry under high vacuum to yield 4-aminooxane-4-carboxamide hydrochloride
(CAS 1955540-70-1).

Pathway Visualization
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Fig 1. Synthetic workflow and downstream drug discovery applications of CAS 1955540-70-1.

Analytical Validation & Quality Control
To ensure the protocol is a self-validating system, the final hydrochloride salt must be subjected

to rigorous analytical profiling. The absence of a nitrile stretch (~2200 cm⁻¹) in IR and the

presence of amide carbonyl signals confirm successful partial hydrolysis.
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Analytical Method Expected Validation Signatures

¹H NMR (400 MHz, D₂O)

δ 3.85-3.70 (m, 4H, -CH₂-O-CH₂-), δ 2.20-2.05

(m, 2H, equatorial -CH₂-), δ 1.85-1.70 (m, 2H,

axial -CH₂-).

¹³C NMR (100 MHz, D₂O)
δ 174.5 (C=O amide), δ 63.2 (C2/C6 of THP), δ

58.1 (Quaternary C4), δ 31.4 (C3/C5 of THP).

LC-MS (ESI+)
Calculated for C₆H₁₃N₂O₂⁺ [M+H]⁺: 145.10;

Found: 145.11.

Purity (HPLC)
> 98% (UV detection at 210 nm, utilizing a

polar-embedded C18 column).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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